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Compound of Interest

Compound Name: 15(S)-Hede

Cat. No.: B10767675

Researchers and drug development professionals handling 15(S)-hydroxyeicosatetraenoic acid
(15(S)-HETE) must adhere to strict disposal protocols to ensure laboratory safety and
environmental protection. This guide provides essential, step-by-step instructions for the proper
disposal of 15(S)-HETE, aligning with safety data sheet (SDS) recommendations and general
hazardous waste management principles.

Chemical and Hazard Data Overview

15(S)-HETE is a metabolite of arachidonic acid and is classified as hazardous. It is harmful if
swallowed and poses a significant threat to aquatic environments, with long-lasting effects.[1]
Therefore, it is imperative to prevent its release into the environment. All disposal methods
must comply with local, state, and federal regulations.[1]
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Data Point Information Source

) 15(S)-hydroxyeicosatetraenoic
Chemical Name " [2]
aci

15(S)-HETE, 15(S)-Hydroxy-
Synonyms 57,872,117,13E- [2][3]

eicosatetraenoic acid

CAS Number 54845-95-3 [11[2][3]
Molecular Formula C20H3203 [11[3]
Molecular Weight 320.47 g/mol [1]

Acute toxicity, Oral (Category
4), H302; Acute aquatic toxicity
GHS Classification (Category 1), H400; Chronic [1]
aguatic toxicity (Category 1),
H410

H302: Harmful if swallowed.
Hazard Statements H410: Very toxic to aquatic life [1]

with long lasting effects.

) P264, P270, P273, P301 +
Precautionary Statements [1]
P312, P330, P391, P501

Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol outlines the necessary steps for the safe disposal of 15(S)-HETE waste, including
pure substance, contaminated solutions, and empty containers.

1. Personal Protective Equipment (PPE):

» Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant
gloves (e.g., butyl-rubber).[4]

2. Waste Segregation and Collection:
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Designate a specific, clearly labeled hazardous waste container for 15(S)-HETE waste.

Never mix 15(S)-HETE waste with incompatible materials.[5]

Collect all materials contaminated with 15(S)-HETE, including unused solutions, spill cleanup
materials, and contaminated labware (e.g., pipette tips, vials), in this designated container.[5]

For liquid waste, use a sturdy, leak-proof, and chemically resistant container.[5] Keep the
container closed except when adding waste.[5]

. Disposal of Pure 15(S)-HETE:

If you have expired or unwanted pure 15(S)-HETE, it must be disposed of as hazardous
chemical waste.

Do not attempt to dispose of it in the regular trash or down the drain.[5]

. Disposal of Contaminated Solutions:

Solutions containing 15(S)-HETE, including those in solvents like ethanol, DMSO, or
dimethylformamide, must be collected as hazardous waste.[6]

Do not dispose of these solutions by evaporation in a fume hood or down the sewer.[5]

. Disposal of Empty Containers:

For containers that held 15(S)-HETE, the first rinse with a suitable solvent (e.g., ethanol)
must be collected and disposed of as hazardous waste.[5]

For containers of highly toxic materials (LD50 < 50mg/kg), the first three rinses must be
collected as hazardous waste.[5] After thorough rinsing and air-drying, the container can be
disposed of according to your institution's guidelines for non-hazardous lab glass or plastic.

. Spill Management:

In case of a spill, prevent further leakage if it is safe to do so.[4]

Absorb the spill with an inert, absorbent material (e.g., cloth, fleece).[4]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://cdn.caymanchem.com/cdn/insert/34722.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.chempoint.com/products/download?grade=3805&doctype=sds
https://www.chempoint.com/products/download?grade=3805&doctype=sds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10767675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Collect the contaminated absorbent material into a suitable, closed container for disposal as
hazardous waste.[4]

Ventilate the area and wash the spill site after material pickup is complete.

\]

. Final Disposal:

All collected 15(S)-HETE waste must be disposed of through an approved waste disposal
plant or a licensed hazardous waste management company.[1]

Follow all institutional, local, state, and federal regulations for hazardous waste disposal.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 15(S)-HETE.
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15(S)-HETE Waste Disposal Workflow
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Caption: Workflow for the safe disposal of 15(S)-HETE waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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